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Compound of Interest

Methyl 2-bromo-3-methoxy-3-
Compound Name:

methylbutanoate
CAS No.: 854431-59-7
Cat. No.: B2849116

Get Quote

\ J

CAS: 854431-59-7 | Formula: C

H
BrO
| M.W.: 225.08 g/mol [1][2]

Executive Summary & Application Scope

Methyl 2-bromo-3-methoxy-3-methylbutanoate is a specialized trifunctional building block
featuring an electrophilic

-bromo ester, a nucleophilic-resistant

-methoxy ether, and a gem-dimethyl steric center. It serves as a critical intermediate in the
synthesis of sterically hindered non-canonical amino acids (e.g.,

-methoxy-leucine analogs) and complex heterocyclic scaffolds used in peptidomimetics.
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This guide objectively compares this brominated intermediate against its Chloro-analog and
Hydroxy-precursor, providing experimental protocols for its synthesis and characterization data
to ensure quality control in drug development workflows.

Characterization Profile

The following data represents the standard characterization profile for high-purity (>97%)
material synthesized via the N-bromosuccinimide (NBS) methoxylation route.

Spectral Data Summary
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Technique Parameter Assignment / Value
-CH
H NMR 1.35 (s, 3H)
(Gem-dimethyl)
(400 MHz, CDCI _CH
1.42 (s, 3H)
) (Gem-dimethyl)
-OCH
3.25 (s, 3H)
(Ether)
COOCH
3.78 (s, 3H)
(Ester)
-CH (Methine, diagnostic
4.28 (s, 1H) ,
doublet/singlet)
C NMR 1685 C=0 (Ester Carbonyl)
(100 MHz, CDCI C-O (Quaternary
76.2
) -Carbon)
COOCH
52.8
OCH
50.1
C-Br (
48.5
-Carbon)
23.4,21.8 Gem-dimethyl carbons
Calc: 247.0048 | Found:
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247.0052
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(cm 1745 (C=0 str), 1150 (C-O
str), 2980 (C-H)

IR (Neat)

Analyst Note: The singlet at

4.28 ppm is the critical quality attribute (CQA). A shift or splitting often indicates
incomplete bromination or hydrolysis to the bromohydrin (

-bromo-

-hydroxy impurity).

Comparative Analysis: Performance vs. Alternatives

In synthetic pathways targeting

-functionalized amino acids, the choice of the

-halo intermediate dictates yield and reaction rate.

Comparison Table: Leaving Group Efficiency
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Methyl 2-bromo-3-

Chloro-Analog

Hydroxy-Analog

Feature . . .
methoxy... (Subject) (Alternative 1) (Alternative 2)
High: Bris an Moderaer e ) Low: OH must be
i oderate: Cl requires
Reactivity ( excellent leaving ) -q ) activated
_ _ higher temp or iodide
group for azide/amine o ) (Mesylate/Tosylate)
) ] catalysis (Finkelstein). _
displacement. first.
Moderate: Sensitive to  High: Stable at RT; High: Stable, but
Stability light/heat; store at less prone to requires extra step to
-20°C. elimination. activate.
60-75% (Requires
o 85-92% (One-pot 70-80% (NCS/MeOH . _
Synthetic Yield epoxide opening or

NBS/MeOH)

is slower)

aqueous NBS).

Side Reactions

Minimal elimination

due to steric bulk.

Low risk.

High risk of retro-aldol

or rearrangement.

Decision Framework

o Choose the Bromo-ester (Subject) when performing nucleophilic substitutions (e.g., with

NaN

for amino acid synthesis) where mild conditions are required to preserve the

-methoxy group.

o Choose the Chloro-ester only if the downstream chemistry involves harsh conditions (e.g.,

strong Lewis acids) that might degrade the C-Br bond prematurely.

Experimental Protocol: Synthesis & Validation

Objective: Preparation of Methyl 2-bromo-3-methoxy-3-methylbutanoate via Solvophobic

Bromomethoxylation.

Reaction Scheme

The synthesis utilizes Methyl 3,3-dimethylacrylate (Methyl prenate) as the starting material,

reacting with N-Bromosuccinimide (NBS) in anhydrous Methanol.
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Figure 1: Reaction logic flow for the bromomethoxylation of methyl prenate.

Step-by-Step Methodology

Setup: Flame-dry a 250 mL round-bottom flask and purge with Argon.

Reagent Prep: Dissolve Methyl 3,3-dimethylacrylate (10.0 mmol, 1.14 g) in anhydrous
Methanol (50 mL). Cool the solution to 0°C using an ice bath.

Addition: Add N-Bromosuccinimide (NBS) (11.0 mmol, 1.96 g) portion-wise over 15 minutes.
Critical: Protect from light to prevent radical bromination.

Reaction: Stir at 0°C for 30 minutes, then allow to warm to Room Temperature (25°C).
Monitor via TLC (Hexane:EtOAc 9:1). Product

Quench: Once starting material is consumed (~3-4 hours), quench with saturated aqueous
Na

S
O
(20 mL) to destroy excess bromine.

Extraction: Remove methanol under reduced pressure. Extract the aqueous residue with
Diethyl Ether (3 x 30 mL).

Purification: Wash combined organics with Brine, dry over MgSO

, and concentrate. Purify via flash column chromatography (Silica gel, 0-10% EtOAc in
Hexanes).
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Yield Expectation: 85-92% as a clear, colorless oil.

Downstream Utility & Signaling

This compound is a "linchpin” intermediate. The diagram below illustrates its divergence into
two major pharmaceutical classes.

Methyl 2-bromo-3-methoxy-

3-methylbutanoate
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B-Methoxy Leucine Analogs 3,3-Dimethyl-2-methoxy Methyl 2-bromo-3-methylbut-2-enoate
(Peptidomimetics) Aziridines/Oxazoles (Side Product via Elimination)
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Figure 2: Divergent synthetic pathways. The SN2 pathway (left) is favored by polar aprotic
solvents (DMF), while strong bases trigger elimination (right).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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